6-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5H-pyrazolo[3,4-d]pyrimidin-4-one

Specification

• Molecular Formula: C10H13N5O4
• Molecular Weight: 267.24 g/mol
• IUPAC Name: 6-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5H-pyrazolo[3,4-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C10H13N5O4/c11-10-13-8-4(9(18)14-10)2-12-15(8)7-1-5(17)6(3-16)19-7/h2,5-7,16-17H,1,3H2,(H3,11,13,14,18)
• Standard InChI Key: DLLZQBWJRMFLAD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(OC1N2C3=C(C=N2)C(=O)NC(=N3)N)CO)O

Introduction

6-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5H-pyrazolo[3,4-d]pyrimidin-4-one is a complex organic compound that belongs to the class of heterocyclic compounds, specifically those containing pyrazole and pyrimidine rings. Its molecular formula is C11H14N4O4, and its molecular weight is approximately 266.253 g/mol. This compound is notable for its potential applications in medicinal chemistry due to its biological activity, which is attributed to its pyrazolo-pyrimidine core and the presence of an amino group along with a hydroxymethylated sugar moiety.

Synthesis

The synthesis of 6-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5H-pyrazolo[3,4-d]pyrimidin-4-one typically involves multi-step organic reactions. While specific synthetic routes are not detailed in the available literature, compounds of similar structure are often synthesized through complex sequences of reactions that require precise conditions, such as temperature, solvents, and catalysts. Further exploration in specialized literature or patents focusing on heterocyclic chemistry is necessary to determine the exact conditions for synthesizing this compound.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
6-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5H-pyrazolo[3,4-d]pyrimidin-4-one	C11H14N4O4	Pyrazolo-pyrimidine core, amino group, hydroxymethylated sugar moiety
6-amino-1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5H-pyrrolo[3,2-c]pyridin-4-one	C12H15N3O4	Pyrrolo-pyridine core, similar sugar moiety
1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5H-imidazo[2,1-b]purin-4-one	C12H13N5O4	Imidazole-purine core, hydroxymethylated sugar moiety

Future Research Directions

Further research into 6-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5H-pyrazolo[3,4-d]pyrimidin-4-one could reveal novel therapeutic avenues and enhance our understanding of its biological implications. Studies focusing on its interaction with biological macromolecules and the effects of structural modifications on its potency and selectivity are essential for fully exploring its potential applications in medicinal chemistry.